Cas no 1486350-14-4 (3-Cyclopropyl-2-methyl-3-oxopropanal)

3-Cyclopropyl-2-methyl-3-oxopropanal is a versatile organic compound characterized by its cyclopropyl and methyl-substituted β-ketoaldehyde structure. This compound serves as a valuable intermediate in synthetic organic chemistry, particularly in the preparation of heterocyclic compounds and fine chemicals. Its reactive aldehyde and keto functionalities enable diverse transformations, including condensation, cyclization, and nucleophilic addition reactions. The cyclopropyl group enhances steric and electronic effects, influencing reactivity and selectivity in synthetic pathways. Suitable for use in pharmaceutical and agrochemical research, this compound offers a balance of stability and reactivity, making it useful for constructing complex molecular architectures. Proper handling under inert conditions is recommended due to its sensitivity to air and moisture.
3-Cyclopropyl-2-methyl-3-oxopropanal structure
1486350-14-4 structure
Product Name:3-Cyclopropyl-2-methyl-3-oxopropanal
CAS No:1486350-14-4
MF:C7H10O2
MW:126.153102397919
CID:5745062
PubChem ID:20272058
Update Time:2025-05-20

3-Cyclopropyl-2-methyl-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

    • 3-cyclopropyl-2-methyl-3-oxopropanal
    • SCHEMBL10980653
    • EN300-1124904
    • 1486350-14-4
    • AKOS014247745
    • Cyclopropanepropanal, α-methyl-β-oxo-
    • 3-Cyclopropyl-2-methyl-3-oxopropanal
    • Inchi: 1S/C7H10O2/c1-5(4-8)7(9)6-2-3-6/h4-6H,2-3H2,1H3
    • InChI Key: FVQLNTVJPMZXKV-UHFFFAOYSA-N
    • SMILES: O=C(C(C=O)C)C1CC1

Computed Properties

  • Exact Mass: 126.068079557g/mol
  • Monoisotopic Mass: 126.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.095±0.06 g/cm3(Predicted)
  • Boiling Point: 186.0±23.0 °C(Predicted)
  • pka: 6.92±0.20(Predicted)

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Additional information on 3-Cyclopropyl-2-methyl-3-oxopropanal

Comprehensive Overview of 3-Cyclopropyl-2-methyl-3-oxopropanal (CAS No. 1486350-14-4)

3-Cyclopropyl-2-methyl-3-oxopropanal (CAS No. 1486350-14-4) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This molecule features a cyclopropyl ring attached to a methyl group and a 3-oxopropanal moiety, making it a versatile intermediate for synthesizing complex chemical structures. Researchers and industry professionals are increasingly interested in this compound due to its unique structural properties and potential applications in drug discovery and material science.

The chemical formula of 3-Cyclopropyl-2-methyl-3-oxopropanal is C7H10O2, with a molecular weight of 126.15 g/mol. Its cyclopropyl ring contributes to its stability, while the 3-oxopropanal group enhances its reactivity, making it suitable for various synthetic transformations. The compound's CAS number 1486350-14-4 is crucial for accurate identification in chemical databases and regulatory documentation.

One of the key applications of 3-Cyclopropyl-2-methyl-3-oxopropanal is in the development of novel pharmaceutical agents. Its structure allows for the creation of derivatives that can interact with biological targets, such as enzymes or receptors. Recent studies have explored its potential as a building block for anti-inflammatory and antimicrobial compounds, aligning with the growing demand for new therapeutic options in global healthcare.

In the agrochemical sector, 3-Cyclopropyl-2-methyl-3-oxopropanal is being investigated for its role in developing pesticides and herbicides. The cyclopropyl moiety is known to enhance the bioactivity of agrochemicals, making this compound a valuable candidate for sustainable crop protection solutions. With increasing emphasis on green chemistry and environmentally friendly agrochemicals, researchers are focusing on optimizing the synthesis and application of this molecule.

The synthesis of 3-Cyclopropyl-2-methyl-3-oxopropanal typically involves multi-step organic reactions, including cyclopropanation and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalysis are being explored to improve yield and reduce environmental impact. These innovations align with the broader trend of sustainable chemistry, which aims to minimize waste and energy consumption in chemical production.

From a market perspective, the demand for 3-Cyclopropyl-2-methyl-3-oxopropanal is expected to grow, driven by its applications in pharmaceuticals, agrochemicals, and material science. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Its CAS number 1486350-14-4 ensures precise tracking and compliance with global chemical regulations.

Safety and handling of 3-Cyclopropyl-2-methyl-3-oxopropanal require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as a hazardous material, it is essential to follow good laboratory practices to ensure safe handling and storage. Researchers are encouraged to consult the compound's Material Safety Data Sheet (MSDS) for detailed safety information.

In conclusion, 3-Cyclopropyl-2-methyl-3-oxopropanal (CAS No. 1486350-14-4) is a promising compound with diverse applications in modern chemistry. Its unique structure and reactivity make it a valuable tool for scientists working in drug discovery, agrochemical development, and advanced materials. As research continues to uncover new uses for this molecule, its importance in the chemical industry is likely to increase, offering exciting opportunities for innovation and commercialization.

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